Cas no 19241-34-0 (2-Chloro-6-methylphenyl Isothiocyanate)

2-Chloro-6-methylphenyl Isothiocyanate is a specialized organic compound featuring an isothiocyanate functional group bonded to a chloro- and methyl-substituted phenyl ring. This structure imparts reactivity suitable for applications in organic synthesis, particularly in the preparation of thiourea derivatives and heterocyclic compounds. Its electrophilic nature allows for efficient nucleophilic addition reactions, making it valuable in pharmaceutical and agrochemical research. The chloro and methyl substituents enhance its stability and influence regioselectivity in subsequent transformations. The compound is typically handled under controlled conditions due to its sensitivity to moisture and potential irritancy. It is commonly used in small-scale synthetic workflows requiring precise functionalization.
2-Chloro-6-methylphenyl Isothiocyanate structure
19241-34-0 structure
Product Name:2-Chloro-6-methylphenyl Isothiocyanate
CAS No:19241-34-0
MF:C8H6ClNS
MW:183.657939434052
MDL:MFCD00039643
CID:133908
PubChem ID:3731725
Update Time:2025-06-07

2-Chloro-6-methylphenyl Isothiocyanate Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-chloro-2-isothiocyanato-3-methyl-
    • 2-chloro-6-methylphenyl isothiocyanate
    • 1-chloro-2-isothiocyanato-3-methylbenzene
    • 3-Chloro-2-isothiocyanatotoluene
    • 6-CHLORO-2-METHYLPHENYLISOCYANATE
    • 2-CHLORO-6-METHYLPHENYL ISOCYANATE
    • 3-Chloro-2-isothiocyanatotoluene, 1-Chloro-2-isothiocyanato-3-methylbenzene
    • 2-Chloro-6-methylphenylisothiocyanate
    • MFCD00039643
    • AKOS006227798
    • BP-13233
    • FT-0611882
    • A12201
    • DTXSID70395657
    • 19241-34-0
    • 2-chloro-6-methyl-phenyl isothiocyanate
    • Benzene, 1-chloro-2-isothiocyanato-3-methyl-
    • SCHEMBL1457069
    • PS-10302
    • SY064486
    • 2-chloro-6-methylphenyl-isothiocyanate
    • MLQPKPCDKLACIG-UHFFFAOYSA-N
    • DB-020896
    • 2-Chloro-6-methylphenyl Isothiocyanate
    • MDL： MFCD00039643
    • Inchi： 1S/C8H6ClNS/c1-6-3-2-4-7(9)8(6)10-5-11/h2-4H,1H3
    • InChI Key： MLQPKPCDKLACIG-UHFFFAOYSA-N
    • SMILES： ClC1=CC=CC(C)=C1N=C=S

Computed Properties

  • Exact Mass: 182.99100
  • Monoisotopic Mass: 182.991
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.4A^2
  • XLogP3: 4.3

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.231 g/mL at 25 °C(lit.)
  • Melting Point: No data available
  • Boiling Point: 80 °C2 mm Hg(lit.)
  • Flash Point: 225 °F
  • Refractive Index: n20/D 1.555(lit.)
  • PSA: 44.45000
  • LogP: 3.38270
  • Sensitiveness: Moisture Sensitive/Lachrymatory
  • Vapor Pressure: 0.1±0.4 mmHg at 25°C

2-Chloro-6-methylphenyl Isothiocyanate Security Information

2-Chloro-6-methylphenyl Isothiocyanate Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-Chloro-6-methylphenyl Isothiocyanate Pricemore >>

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